Cas no 68971-49-3 (Fluorescent Brightener 264 (Technical Grade))

• Product Name: Fluorescent Brightener 264 (Technical Grade)
• CAS No: 68971-49-3
• MF: C₄₀H₃₈N₁₂Na₆O₂₂S₆
• MW: 1369.12554597855
• CID: 58909
• Update Time: 2025-06-09

Fluorescent Brightener 264 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 264
• C.I. 406235
• 2,2'-[1,2-Ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[bis(2-hydroxyethyl)amino]-1,3,5-triazine-4,2-diyl]imino]]bis(1,4-benzenedisulfonic acid) hexasodium salt
• FLUORESCENT BRIGHTENER 264 120 CI264
• Fluorescent brightening agent 264
• FWA-3
• yingguangzengbaijiMST
• Fluorescent Brightener 264 (Technical Grade)

• Inchi： 1S/C40H44N12O22S6.6Na/c53-15-11-51(12-16-54)39-47-35(45-37(49-39)43-29-21-27(75(57,58)59)7-9-31(29)77(63,64)65)41-25-5-3-23(33(19-25)79(69,70)71)1-2-24-4-6-26(20-34(24)80(72,73)74)42-36-46-38(50-40(48-36)52(13-17-55)14-18-56)44-30-22-28(76(60,61)62)8-10-32(30)78(66,67)68;;;;;;/h1-10,19-22,53-56H,11-18H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;;;/q;6*+1/p-6
• InChI Key： ZECOZQHKQDLCBT-UHFFFAOYSA-H
• SMILES： S(C1C=C(C=CC=1C=CC1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(=NC(=N1)N(CCO)CCO)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])NC1=NC(=NC(=N1)N(CCO)CCO)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1370.01000

Experimental Properties

• PSA: 606.34000
• LogP: 4.59960

Additional information on Fluorescent Brightener 264 (Technical Grade)

Comprehensive Technical Overview of Fluorescent Brightener 264 (CAS No. 68971-49-3)

Fluorescent Brightener 264 (CAS No. 68971-49-3), a high-performance optical brightening agent (OBA), is widely utilized in industrial applications to enhance the whiteness and brightness of synthetic materials. This technical-grade compound belongs to the stilbene derivative family, renowned for its exceptional UV absorption and blue-light emission properties. With growing demand for sustainable textile and polymer processing, Fluorescent Brightener 264 has gained prominence due to its compatibility with polyester, nylon, and other synthetic fibers.

In the context of rising eco-conscious manufacturing, Fluorescent Brightener 264 addresses key industry challenges such as energy-efficient whitening and reduced water consumption during textile processing. Recent studies highlight its role in replacing traditional chlorine-based bleaching methods, aligning with global trends like green chemistry and circular economy initiatives. The compound's thermal stability (up to 200°C) makes it particularly valuable for melt-spun fiber applications, a feature frequently queried in polymer engineering forums.

The molecular structure of CAS 68971-49-3 features conjugated double bonds that enable efficient Stokes shift conversion, a technical aspect often searched by material science researchers. This mechanism allows the brightener to absorb ultraviolet light (300-400 nm) and emit visible blue light (420-470 nm), effectively counteracting yellowing tendencies in plastics and textiles. Current market analysis reports indicate growing adoption in PET bottle recycling processes, where brightness retention is crucial for maintaining product quality.

From a formulation perspective, technical-grade Fluorescent Brightener 264 typically exhibits 85-90% active content, with the balance comprising controlled additives for improved dispersibility. This specification responds to frequent manufacturer inquiries regarding concentration optimization for different substrates. The compound demonstrates excellent migration resistance - a critical parameter for wash-fast textiles - as verified by ISO 105-C06 testing standards. Such performance characteristics are increasingly relevant given consumer demand for long-lasting apparel whiteness.

Emerging applications in 3D printing filaments and LED-illuminated displays have expanded the market potential for 68971-49-3. Technical discussions often focus on its compatibility with engineering plastics like ABS and polycarbonate, where it serves dual purposes of aesthetic enhancement and UV protection. Recent patent filings reveal innovative uses in solar panel encapsulants, leveraging the brightener's ability to redirect UV radiation into visible spectrum wavelengths.

Quality control protocols for Fluorescent Brightener 264 emphasize spectral purity assessment through HPLC-UV analysis, addressing common supplier verification requirements. The technical grade variant differs from analytical standards in its optimized bulk density (0.45-0.55 g/cm³) and particle size distribution (D50 10-15 μm), parameters crucial for industrial dosing systems. These specifications directly impact production efficiency metrics that dominate process chemistry discussions.

Environmental profiling shows CAS 68971-49-3 meets OECD 301 biodegradability guidelines, a feature increasingly scrutinized in sustainable sourcing evaluations. Lifecycle assessments demonstrate advantages over diarylpyrazoline-based brighteners in terms of aquatic toxicity reduction, making it preferable for eco-label certifications like OEKO-TEX®. This aligns with search trends analyzing textile chemical footprints and ZDHC compliance in apparel supply chains.

Storage and handling recommendations for technical grade Fluorescent Brightener 264 emphasize protection from moisture absorption - a common concern in bulk chemical storage forums. The compound maintains stability in original packaging for 24 months at ambient temperatures, though technical datasheets recommend nitrogen blanketing for extended storage periods. Such practical guidance frequently appears in industrial chemical management queries.

Future development directions for 68971-49-3 include nano-encapsulated formulations for controlled release applications and bio-based synthesis routes responding to renewable chemistry trends. Research collaborations are exploring synergistic effects with natural whitening agents like lignin derivatives, potentially creating hybrid systems for biodegradable packaging - a hot topic in green materials research publications.